1-(4-methoxyphenyl)-5-[({[1-(4-methoxyphenyl)-1H-tetraazol-5-yl]sulfanyl}methyl)sulfanyl]-1H-tetraazole

• Molecular Formula: C17H16N8O2S2
• Molecular Weight: 428.5 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-5-[[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanylmethylsulfanyl]tetrazole
• InChI: InChI=1S/C17H16N8O2S2/c1-26-14-7-3-12(4-8-14)24-16(18-20-22-24)28-11-29-17-19-21-23-25(17)13-5-9-15(27-2)10-6-13/h3-10H,11H2,1-2H3
• InChI Key: LEXYLYXVLDTPSE-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)SCSC3=NN=NN3C4=CC=C(C=C4)OC

Description

1-(4-methoxyphenyl)-5-[({[1-(4-methoxyphenyl)-1H-tetraazol-5-yl]sulfanyl}methyl)sulfanyl]-1H-tetraazole is a chemical compound that has shown potential in scientific research applications.

Mechanism of Action

The mechanism of action of 1-(4-methoxyphenyl)-5-[({[1-(4-methoxyphenyl)-1H-tetraazol-5-yl]sulfanyl}methyl)sulfanyl]-1H-tetraazole involves the activation of the mitochondrial pathway of apoptosis. This compound can induce the release of cytochrome c from the mitochondria, which activates caspase-9 and ultimately leads to cell death.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-methoxyphenyl)-5-[({[1-(4-methoxyphenyl)-1H-tetraazol-5-yl]sulfanyl}methyl)sulfanyl]-1H-tetraazole can induce apoptosis in cancer cells without affecting normal cells. This compound has also been shown to inhibit angiogenesis, which is the formation of new blood vessels that is necessary for tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-methoxyphenyl)-5-[({[1-(4-methoxyphenyl)-1H-tetraazol-5-yl]sulfanyl}methyl)sulfanyl]-1H-tetraazole in lab experiments is its specificity for cancer cells. This compound has shown minimal toxicity towards normal cells, making it a promising candidate for cancer treatment. However, one limitation is the lack of clinical studies on this compound, which limits its potential for translation to human use.

Future Directions

For 1-(4-methoxyphenyl)-5-[({[1-(4-methoxyphenyl)-1H-tetraazol-5-yl]sulfanyl}methyl)sulfanyl]-1H-tetraazole include further studies on its mechanism of action, as well as its potential for combination therapy with other anticancer agents. Additionally, clinical studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 1-(4-methoxyphenyl)-5-[({[1-(4-methoxyphenyl)-1H-tetraazol-5-yl]sulfanyl}methyl)sulfanyl]-1H-tetraazole involves the reaction of 1-(4-methoxyphenyl)-1H-tetrazole-5-thiol with 1-(4-methoxyphenyl)-1H-tetrazole-5-carbaldehyde in the presence of sodium borohydride. The resulting product is purified through column chromatography to obtain the desired compound.

Scientific Research Applications

1-(4-methoxyphenyl)-5-[({[1-(4-methoxyphenyl)-1H-tetraazol-5-yl]sulfanyl}methyl)sulfanyl]-1H-tetraazole has been studied for its potential as an antitumor agent. Research has shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models.